N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C13H9Cl2N3O3S/c14-9-5-4-8(6-10(9)15)7-16-22(19,20)12-3-1-2-11-13(12)18-21-17-11/h1-6,16H,7H2
• InChI Key: HUMPPRAXAYKGDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C(=C1)S(=O)(=O)NCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N3O3S
• Molecular Weight: 358.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves strategic steps that ensure the introduction of sulfonamide groups into the core structure. For example, the synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides as potential anti-inflammatory and anti-cancer agents involves sodium borohydride reduction in absolute ethanol (Madhavi Gangapuram & K. Redda, 2009). This method provides a foundation for synthesizing complex molecules like N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide.

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as NMR, IR, and X-ray diffraction to elucidate the conformation of molecules. For instance, the crystal structure of a new Schiff base was determined to establish its conformation, employing techniques such as H1, C13 NMR, and X-ray diffraction (A. Subashini et al., 2009). Such analysis is crucial for understanding the structural nuances of N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide.

Chemical Reactions and Properties

The chemical reactivity and properties of sulfonamide compounds are influenced by their structural composition. For example, the synthesis and evaluation of sulfonamide-based 1,3,4-oxadiazole derivatives highlighted the compounds' anti-inflammatory and anti-diabetic activities, showcasing the chemical reactivity of sulfonamide compounds (S. Kavitha, Z. Nasarullah, & K. Kannan, 2019). These activities could be related to N-(3,4-dichlorobenzyl)-2,1,3-benzoxadiazole-4-sulfonamide, given its structural similarity.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and stability, are often determined through experimental studies. The synthesis and crystal structure of a new Schiff base provided insights into its thermal stability, which was determined using thermo gravimetric analysis (TGA) and differential thermal analysis (DTA) (A. Subashini et al., 2009).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds and potential biological activities, are closely tied to the molecular structure. Compounds such as sulfonamide-linked bis(oxadiazoles), bis(thiadiazoles), and bis(triazoles) have been prepared and tested for their antioxidant activity, showing that sulfonamide compounds can exhibit significant biological activities (A. Padmaja et al., 2014).